Cas no 1638968-12-3 (6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride)

• Product Name: 6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride
• CAS No: 1638968-12-3
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 4673377
• Update Time: 2025-05-25

6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride
• 2,4′-Bipyridine, 1′,2′,3′,6′-tetrahydro-6-methyl-, hydrochloride (1:2)

• Inchi： 1S/C11H14N2.ClH/c1-9-3-2-4-11(13-9)10-5-7-12-8-6-10;/h2-5,12H,6-8H2,1H3;1H
• InChI Key： IQEIKDIGVGSUOF-UHFFFAOYSA-N
• SMILES： CC1C=CC=C(C2=CCNCC2)N=1.Cl

Additional information on 6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride

Comprehensive Overview of 6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride (CAS No. 1638968-12-3)

6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride (CAS No. 1638968-12-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of bipyridine derivatives, which are known for their versatile applications in medicinal chemistry. The dihydrochloride salt form enhances its solubility, making it particularly useful in experimental settings where aqueous solutions are required.

Researchers have shown growing interest in 6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride due to its potential role in modulating biological pathways. Recent studies suggest that bipyridine derivatives, including this compound, may interact with specific receptors or enzymes, making them valuable candidates for drug discovery. The methyl and tetrahydro substituents in its structure contribute to its unique physicochemical properties, which are critical for its bioactivity and stability.

In the context of current trends, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride aligns with this trend, as its molecular framework allows for potential modifications to optimize pharmacokinetic profiles. This has led to increased searches for "bipyridine-based drug candidates" and "CAS 1638968-12-3 applications" in scientific databases and AI-driven research tools.

From a synthetic chemistry perspective, the preparation of 6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride involves multi-step organic reactions, often starting from readily available pyridine precursors. The dihydrochloride form is typically obtained through salt formation with hydrochloric acid, ensuring high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, confirming its identity and assessing its suitability for further studies.

The compound's stability under various conditions is another area of interest. Researchers frequently inquire about "storage conditions for CAS 1638968-12-3" or "shelf life of bipyridine derivatives," highlighting the need for proper handling to maintain its integrity. Generally, it is recommended to store this compound in a cool, dry environment, protected from light and moisture to prevent degradation.

Beyond its pharmaceutical potential, 6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride has also been explored in material science. Its conjugated system and nitrogen-rich structure make it a candidate for developing organic electronic materials or catalysts. This interdisciplinary appeal has further boosted its visibility in academic and industrial research circles.

In summary, 6-methyl-1',2',3',6'-tetrahydro-2,4'-bipyridine dihydrochloride (CAS No. 1638968-12-3) represents a promising compound with diverse applications. Its relevance to contemporary research themes, such as drug discovery and functional materials, ensures its continued prominence in scientific literature. As investigations into its properties and uses expand, this compound is likely to remain a focal point for innovation in chemistry and biology.